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Compound of Interest

4-Isopropylphenyl Diphenyl
Phosphate-d10

Cat. No.: B15557040

Compound Name:

A comprehensive technical guide on 4-lsopropylphenyl Diphenyl Phosphate-d10, designed
for researchers, scientists, and professionals in drug development.

Introduction

4-1sopropylphenyl diphenyl phosphate-d10 is the deuterated form of 4-isopropylphenyl
diphenyl phosphate, an organophosphate ester. Due to its isotopic labeling, this compound
serves as an invaluable internal standard for quantitative analyses using mass spectrometry
techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid
chromatography-mass spectrometry (LC-MS). The non-labeled compound is a component of
commercial flame retardant mixtures and is also used as a plasticizer. Understanding its
analytical determination is crucial for environmental monitoring and toxicological studies.

Chemical and Physical Properties

The fundamental properties of 4-lsopropylphenyl Diphenyl Phosphate-d10 and its non-
deuterated analog are summarized below.
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4-1sopropylphenyl 4-1sopropylphenyl
Property . .
Diphenyl Phosphate-d10 Diphenyl Phosphate
p-Cumenyl Phenyl Phosphate-
] p-Cumenyl Phenyl Phosphate,
d10, Diphenyl 4- ) )
Synonyms ) Diphenyl 4-isopropylphenyl
isopropylphenyl Phosphate-
410 Phosphate

2512202-12-7[1] (Note: Often
CAS Number referenced by the CAS of the 55864-04-5[2]

unlabeled compound)

Molecular Formula C21H11D1004P C21H2104P
Molecular Weight 378.42 g/mol [1] 368.36 g/mol
Appearance Neat Viscous light yellow liquid

Applications in Research and Analysis

The primary application of 4-Isopropylphenyl Diphenyl Phosphate-d10 is as an internal
standard in analytical chemistry. Stable isotope-labeled standards are ideal for mass
spectrometry-based quantification as they exhibit similar chemical and physical properties to
the analyte of interest but are distinguishable by their mass-to-charge ratio. This allows for
accurate correction of matrix effects and variations during sample preparation and analysis.

Experimental Protocols

Below is a generalized experimental protocol for the analysis of isopropylated triphenyl
phosphates in environmental samples, utilizing 4-lIsopropylphenyl Diphenyl Phosphate-d10
as an internal standard.

Sample Preparation: Solid Phase Extraction (SPE) of
Dust Samples

o Sample Collection and Sieving: Collect dust samples and sieve them to a particle size of less
than 500 pm.
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« Internal Standard Spiking: Spike a known amount of the dust sample with a solution of 4-
Isopropylphenyl Diphenyl Phosphate-d10.

o Extraction: Perform an extraction of the spiked sample, for example, using sonication with
dichloromethane.

» Solid Phase Extraction (SPE) Cleanup:

o

Condition an SPE cartridge (e.g., Florisil) with an appropriate solvent.

[¢]

Load the sample extract onto the cartridge.

[e]

Wash the cartridge to remove interfering compounds.

[e]

Elute the target analytes and the internal standard with a suitable solvent such as ethyl
acetate.

» Concentration: Evaporate the eluate to a smaller volume under a gentle stream of nitrogen.

e Reconstitution: Reconstitute the dried extract in a solvent compatible with the analytical
instrument.

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)
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Parameter

Typical Value

Gas Chromatograph

Agilent 6890 or similar

Column

DB-5MS (30 m x 0.25 mm, 0.25 pm film

thickness) or equivalent

Injector Temperature

280 °C

Oven Program

Start at 100 °C, hold for 2 min, ramp to 300 °C
at 10 °C/min, hold for 10 min

Carrier Gas

Helium at a constant flow of 1.2 mL/min

Mass Spectrometer

Agilent 5975 or similar

lonization Mode

Electron lonization (El) at 70 eV

Acquisition Mode

Selected lon Monitoring (SIM)

Visualizations
Experimental Workflow

Analysis

J‘g.l GC-MS Analysis |—>| Data Processing

ation
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Click to download full resolution via product page

Caption: A generalized workflow for the analysis of isopropylated triphenyl phosphates in dust
samples.

Potential Biological Signaling Pathway
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The non-deuterated form of this compound and other organophosphate esters have been
shown to impact various biological pathways. Organophosphorus compounds, in general, are
known to induce Mitogen-Activated Protein Kinase (MAPK) signaling pathways, which are
involved in cellular responses to external stimuli.
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Caption: Potential involvement of organophosphorus compounds in the MAPK signaling
pathway.
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Toxicological Profile of Isopropylated Triphenyl
Phosphates (ITPs)

While 4-Isopropylphenyl Diphenyl Phosphate-d10 is used as an analytical standard, the
toxicological properties of its non-deuterated counterpart and related ITPs are of significant
interest to researchers.

o Endocrine Disruption: ITPs are suspected of damaging fertility and the unborn child.[3]
Studies have shown that ITPs can act as endocrine-disrupting chemicals, for instance, by
increasing steroid production in Leydig cells.[3]

» Metabolic Effects: Exposure to ITPs has been linked to increased liver and adrenal gland
weight in animal studies.[4] It has also been associated with elevated serum levels of total
cholesterol and high-density lipoprotein cholesterol.[4]

o Neurotoxicity: Some isomers of isopropylphenyl diphenyl phosphate have the potential to
cause neurotoxicity at high exposure levels, particularly those with ortho-substitution.[5]

e Metabolism: In vivo, ITPs are rapidly metabolized. The primary metabolite of 4-
isopropylphenyl diphenyl phosphate is mono-isopropylphenyl phenyl phosphate (ip-PPP).[6]
Further metabolism can lead to the formation of diphenyl phosphate (DPHP).[6]

Conclusion

4-1sopropylphenyl Diphenyl Phosphate-d10 is a critical tool for the accurate quantification of
its non-deuterated analog in various matrices. Its use as an internal standard allows for reliable
monitoring of human and environmental exposure to this class of organophosphate flame
retardants. The growing body of research on the toxicological effects of ITPs underscores the
importance of precise analytical methods to assess their impact on biological systems. The
provided experimental framework and pathway visualizations offer a foundational guide for
researchers in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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